Cas no 3853-80-3 ((+/-)-2-ACETOXYPROPIONIC ACID)

• Product Name: (+/-)-2-ACETOXYPROPIONIC ACID
• CAS No: 3853-80-3
• Molecular Formula: C₅H₈O₄
• Molecular Weight: 132.11462
• CID: 296627
• PubChem ID: 79041

(+/-)-2-ACETOXYPROPIONIC ACID Properties

Names and Identifiers

• (+/-)-2-ACETOXYPROPIONIC ACID
• NSC 402126
• 2-acetyloxypropanoic acid
• 535-17-1
• alpha-acetolactate
• .alpha.-Acetoxypropionic acid
• NSC402126
• 2-acetoxy propionic acid
• Acetolactate
• DTXSID701313512
• NSC-402126
• (2R)-2-acetyloxypropanoic acid; Propanoic acid, 2-(acetyloxy)-, (2R)-; (R)-2-acetoxypropanoic acid; (R)-(+)-2-Acetoxypropionic Acid
• Lactic acid, acetate
• ( inverted exclamation markA)-2-Acetoxypropionic acid
• O-Acetyllactic acid
• Propanoic acid, 2-(acetyloxy)
• FT-0605202
• (s)-2-acetoxypropanoic acid; (-)-O-Acetyl-L-lactic aicd; (-)-O-Acetyl-L-lactic Acid
• SCHEMBL140867
• 2-Acetoxypropionic acid
• AKOS006222560
• AI3-03136
• MFCD00674491
• SY050740
• BS-32529
• SB44729
• 2-acetoxy-propionic acid
• D88540
• 2-(acetyloxy)propanoic acid
• PROPANOIC ACID,2-(ACETYLOXY)-
• CS-0204661
• 2-AcetoxypropionicAcid
• 3853-80-3
• (+/-)-2-Acetoxypropionic acid, >=97.0% (GC)
• 9QA2F3GU47
• (+/-)-a-Acetoxypropionic acid
• UNII-9QA2F3GU47
• 2-Acetoxypropanoic acid
• alpha-Acetoxypropionic acid
• Propanoic acid, 2-(acetyloxy)-
• 2-Acetoxypropanoicacid

• InChIKey： WTLNOANVTIKPEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O4/c1-3(5(7)8)9-4(2)6/h3H,1-2H3,(H,7,8)
• SMILES： C(OC(C)C(O)=O)(=O)C

Computed Properties

• Exact Mass: 132.04225873g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.04225873g/mol
• Heavy Atom Count: 9
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Refractive Index: n20/D 1.423
• Boiling Point: 164.01°C (rough estimate)
• Density: 1.176 g/mL at 20 °C(lit.)